Cas no 2648948-17-6 (4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride)

• Product Name: 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride
• CAS No: 2648948-17-6
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD34168716
• CID: 5643595
• PubChem ID: 155973199
• Update Time: 2025-06-12

4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride

• MDL： MFCD34168716
• Inchi： 1S/C7H16N2O2S.ClH/c8-2-1-3-9-4-6-12(10,11)7-5-9;/h1-8H2;1H
• InChI Key： KHPVSAOPCZVPDS-UHFFFAOYSA-N
• SMILES： C(N1CCS(=O)(=O)CC1)CCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride

Research Briefing on 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride (CAS: 2648948-17-6)

4-(3-Aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride (CAS: 2648948-17-6) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the thiomorpholine-1,1-dione scaffold and the aminopropyl side chain, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Researchers have employed 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride in the development of small-molecule inhibitors targeting various enzymes and receptors. Its ability to modulate key biological pathways has been demonstrated in vitro and in vivo, suggesting potential applications in oncology, neurology, and infectious diseases. The compound's physicochemical properties, such as solubility and stability, have also been characterized, providing a foundation for its optimization and formulation.

One of the most significant findings in recent literature is the compound's interaction with specific protein targets involved in inflammatory and proliferative processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride exhibited potent inhibitory effects against a kinase implicated in cancer cell survival. The study utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance both potency and selectivity, paving the way for the design of next-generation therapeutics.

In addition to its therapeutic potential, the compound has also been explored as a tool for chemical biology research. Its ability to form stable complexes with biomolecules has enabled researchers to probe molecular interactions and signaling pathways with high precision. For example, a recent preprint on bioRxiv described the use of 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride in the development of fluorescent probes for imaging cellular processes. This application underscores the compound's versatility beyond traditional drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the compound's progression from bench to bedside. Future research directions may include the exploration of prodrug strategies and the development of targeted delivery systems to enhance therapeutic efficacy.

In conclusion, 4-(3-aminopropyl)-1lambda6-thiomorpholine-1,1-dione dihydrochloride (CAS: 2648948-17-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted applications, from drug discovery to chemical probes, highlight its potential to impact multiple therapeutic areas. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical to unlocking its full potential. This briefing serves as a timely update for researchers and stakeholders interested in the latest advancements related to this compound.